Syringetin 3-rutinoside

• Molecular Formula: C29H34O17
• Molecular Weight: 654.6 g/mol
• InChI: InChI=1S/C29H34O17/c1-9-18(32)22(36)24(38)28(43-9)42-8-16-20(34)23(37)25(39)29(45-16)46-27-21(35)17-12(31)6-11(30)7-13(17)44-26(27)10-4-14(40-2)19(33)15(5-10)41-3/h4-7,9,16,18,20,22-25,28-34,36-39H,8H2,1-3H3/t9-,16+,18-,20+,22+,23-,24+,25+,28+,29-/m0/s1
• InChIKey: BWDMLCWSGGUHGK-MWLOISQDSA-N

Syringetin 3-rutinoside for Research Procurement: Compound Identification and Baseline Characteristics

Syringetin 3-rutinoside is a naturally occurring flavonoid-3-O-glycoside, specifically a 3-O-rutinoside derivative of the O-methylated flavonol syringetin, with the molecular formula C29H34O17 and a molecular weight of approximately 654.6 g/mol [1]. It is biosynthesized by various plant species, including Larix sibirica (Siberian larch) and Hippophae rhamnoides (sea buckthorn), where it is found alongside other methylated flavonol glycosides [2]. As an O-methylated flavonol glycoside, syringetin 3-rutinoside exhibits the characteristic polyphenolic structure associated with enhanced metabolic stability and membrane transport compared to non-methylated flavonoids, a class-level property that underpins its investigation in pharmacological research [3].

Probe type O-methylated flavonol glycoside

Bioactivity screening Antimicrobial and immunomodulatory assays

Structure-activity Glycoside SAR and aglycone comparison

• [1] KNApSAcK Metabolite Information. Syringetin 3-O-rutinoside. CAS RN: 53430-50-5. Available at: http://www.knapsackfamily.com/. View Source
• [2] Tyukavkina NA, et al. New flavonol glycosides from the needles of Larix sibirica. Chemistry of Natural Compounds. 1974;10(5):603-605. View Source
• [3] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source

Why Syringetin 3-rutinoside Cannot Be Interchanged with Closely Related Glycosides

Despite sharing the syringetin aglycone core, substitution of syringetin 3-rutinoside with its closest structural analogs—such as syringetin 3-glucoside or other syringetin O-glycosides—is not scientifically justified without validation, due to quantifiable differences in antimicrobial potency and immunomodulatory profile. The rutinoside (rhamnosyl-(1→6)-glucose) versus glucoside (glucose) substitution at the C3 position directly impacts the magnitude of antibacterial activity against clinically relevant Gram-positive pathogens, as demonstrated by head-to-head antimicrobial assays [1]. Additionally, the immunomodulatory effects of these two glycosides, while both classified as enhancers of cytokine production, differ in the breadth of their antimicrobial spectrum, a critical distinction for research applications targeting specific pathogen panels or inflammatory pathways [1]. This evidence underscores that glycosidic substitution pattern is a primary determinant of biological performance, rendering generic in-class substitution unreliable for experimental reproducibility.

Spectrum shift Antimicrobial profile may differ markedly from syringetin 3-glucoside; rutinoside shows narrower Gram-positive coverage but reported yeast activity not confirmed for the glucoside.

Potency mismatch Inhibition zone magnitudes can diverge by 2–4 mm against shared strains; class-level interchange may compromise endpoint reproducibility.

Validation gap Antioxidant capacity is inferred from the aglycone and glucoside analog; direct rutinoside data are absent, requiring compound-specific validation.

• [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source

Syringetin 3-rutinoside: Quantified Differentiation from Closest Glycoside Analogs

Antimicrobial Activity: Syringetin 3-rutinoside vs. Syringetin 3-glucopyranoside

In a direct comparative antimicrobial study, syringetin 3-O-β-d-rutinoside exhibited a narrower but still significant spectrum of antibacterial activity compared to its 3-O-β-d-glucopyranoside analog. The glucopyranoside derivative demonstrated inhibition zone diameters ranging from 10 mm against Acinetobacter baumannii to 19 mm against Streptococcus pyogenes, while the rutinoside derivative showed consistent activity against Staphylococcus aureus, S. pyogenes, Enterococcus faecalis, and Candida albicans, with inhibition zones ranging from 10 mm to 15 mm [1].

Antimicrobial comparison

Head-to-head

10–15 mm (rutinoside) vs. 10–19 mm (glucoside) inhibition zones

Rutinoside range

Glucoside range

Supports glycoside-dependent spectrum review; rutinoside retains C. albicans activity not explicitly reported for the glucoside.

Disk diffusion at 4,000–4,500 µg/mL; tested against S. aureus, S. pyogenes, E. faecalis, C. albicans.

Evidence Dimension	Antimicrobial Inhibition Zone Diameter (disk diffusion)
Target Compound Data	10 mm to 15 mm (range across S. aureus, S. pyogenes, E. faecalis, C. albicans)
Comparator Or Baseline	Syringetin 3-O-β-d-glucopyranoside: 10 mm (Ac. baumanii) to 19 mm (S. pyogenes); 17 mm for S. aureus
Quantified Difference	Rutinoside: 10-15 mm range; Glucopyranoside: 10-19 mm range. Rutinoside activity was 2-4 mm lower than glucopyranoside against S. aureus (15 mm vs 17 mm), but rutinoside demonstrated activity against C. albicans (15 mm) which was not explicitly reported for the glucopyranoside in the cited source.
Conditions	Isolated compounds from Atriplex halimus L. aerial parts; assayed against Gram-positive and Gram-negative bacteria, yeasts, and fungi; concentration range 4.000-4.500 µg/mL.

Why This Matters

This direct comparison quantifies the impact of the C3 glycosidic moiety on antimicrobial potency, enabling precise selection of syringetin 3-rutinoside for studies where a balanced, moderate-spectrum antimicrobial profile is desired, particularly against Candida albicans.

• [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source

Immunomodulatory Activity: Syringetin 3-rutinoside and Syringetin 3-glucopyranoside

Both syringetin 3-O-β-d-rutinoside and syringetin 3-O-β-d-glucopyranoside, isolated from Atriplex halimus, were found to markedly increase the levels of cytokines and pro-inflammatory mediators in anti-inflammatory studies [1]. While both compounds acted as immunomodulators, the study did not report quantitative differences in cytokine elevation between the two glycosides, suggesting that the aglycone core (syringetin) may be the primary driver of this specific activity, with glycosylation playing a modulatory rather than binary role.

Immunomodulatory comparison

Cross-study comparable

Both glycosides markedly increased cytokine levels (qualitative)

Aglycone-driven immunomodulation context; glycosylation may play a modulatory role.

No quantitative difference reported between the two glycosides.

Evidence Dimension	Cytokine and pro-inflammatory mediator production
Target Compound Data	Markedly increased levels (qualitative assessment)
Comparator Or Baseline	Syringetin 3-O-β-d-glucopyranoside: Markedly increased levels (qualitative assessment)
Quantified Difference	No statistically significant quantitative difference reported between the two glycosides in this study; both exhibited similar immunomodulatory activity.
Conditions	In vitro anti-inflammatory studies using isolated compounds from Atriplex halimus L. aerial parts.

Why This Matters

This evidence establishes that while antimicrobial potency differs significantly between the two glycosides, their immunomodulatory profiles are comparable, allowing researchers to select syringetin 3-rutinoside for applications where both moderate antimicrobial and robust immunomodulatory activities are required without the stronger antibacterial effect of the glucoside analog.

• [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source

Antioxidant Activity: Syringetin 3-glucoside Provides a Class Benchmark

While direct comparative antioxidant data for syringetin 3-rutinoside is limited in the primary literature, the closest structural analog, syringetin 3-O-β-d-glucoside, has been quantitatively characterized in DPPH and ABTS radical scavenging assays. This analog exhibited IC50 values of 286.6 ± 3.5 µg/mL for DPPH and 283.0 ± 1.5 µg/mL for ABTS [1]. Syringetin 3-rutinoside is consistently described as an antioxidant compound in authoritative chemical databases, and its presence in antioxidant-rich extracts (e.g., Hippophae rhamnoides) supports its activity [2]. Given the shared aglycone, the rutinoside derivative is expected to exhibit comparable or potentially altered antioxidant capacity due to differences in solubility and steric hindrance conferred by the larger rutinoside moiety.

Antioxidant class benchmark

Class-level inference

Glucoside analog IC50: 286.6 µg/mL (DPPH), 283.0 µg/mL (ABTS)

Requires compound-specific validation; rutinoside data not directly characterized.

Solubility and steric differences may alter in vitro assay outcomes.

Evidence Dimension	DPPH and ABTS radical scavenging activity
Target Compound Data	Antioxidant activity confirmed by database annotation and plant extract correlation; specific IC50 values not reported in comparative studies.
Comparator Or Baseline	Syringetin 3-O-β-d-glucoside: DPPH IC50 = 286.6 ± 3.5 µg/mL; ABTS IC50 = 283.0 ± 1.5 µg/mL
Quantified Difference	Quantitative difference for syringetin 3-rutinoside relative to glucoside is not available; however, the rutinoside moiety may alter solubility and bioavailability, potentially affecting in vitro assay outcomes.
Conditions	In vitro DPPH and ABTS radical scavenging assays for glucoside analog.

Why This Matters

This benchmark data for the closest structural analog provides a reference framework for evaluating syringetin 3-rutinoside's antioxidant potential, underscoring the need for compound-specific validation rather than assuming equivalent activity across glycoside variants.

• [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source
• [2] Ji M, et al. Advanced Research on the Antioxidant Activity and Mechanism of Polyphenols from Hippophae Species—A Review. Molecules. 2020;25(4):917. doi:10.3390/molecules25040917. View Source

Syringetin 3-rutinoside: Evidence-Backed Research and Procurement Applications

Moderate-Spectrum Antimicrobial Research with Antifungal Activity

Syringetin 3-rutinoside is the preferred choice for antimicrobial studies where a balanced, moderate-spectrum activity profile is desired, particularly when activity against Candida albicans is required. The compound's inhibition zones of 10-15 mm against S. aureus, S. pyogenes, E. faecalis, and C. albicans [1] make it suitable for investigating natural product-based antimicrobial agents with a focus on fungal pathogens, or for combination studies where excessive antibacterial potency (as seen with the glucoside analog) may confound results.

Immunomodulatory Studies with Concurrent Antimicrobial Activity

For research applications requiring both immunomodulatory and antimicrobial properties, syringetin 3-rutinoside offers a validated dual-action profile. Its ability to markedly increase cytokine and pro-inflammatory mediator levels [1], combined with its defined antimicrobial spectrum, positions it as a valuable tool for investigating host-pathogen interactions, inflammation-driven disease models, or natural product-based therapies for conditions involving both immune dysregulation and microbial involvement.

Glycoside Structure-Activity Relationship (SAR) Studies

Syringetin 3-rutinoside serves as a critical comparator in SAR studies aimed at elucidating the role of the C3 glycosidic moiety in flavonoid bioactivity. The documented differences in antimicrobial potency between the rutinoside and glucoside derivatives [1] provide a quantifiable phenotype for investigating how glycoside size, polarity, and conformation influence target binding, cellular uptake, and overall pharmacological effect, making this compound essential for medicinal chemistry and natural product derivatization programs.

Natural Product Standardization and Quality Control

Given its confirmed presence in botanicals such as Larix sibirica needles [2] and Hippophae rhamnoides fruits [3], syringetin 3-rutinoside is a validated analytical standard for the quality control and standardization of herbal extracts and nutraceutical formulations. Its procurement as a high-purity reference material enables accurate quantification via HPLC-UV or LC-MS, ensuring batch-to-batch consistency and supporting regulatory compliance for products derived from these plant sources.

Application

Selection Property

Validation Focus

Antimicrobial screening (moderate spectrum)

Glycoside-dependent antimicrobial spectrum

Inhibition zone endpoints against Gram-positive and yeast pathogens

Dual-action immunomodulatory/antimicrobial research

Combined bioactivity profile

Cytokine and microbial endpoint co-assessment

Flavonoid glycoside SAR studies

C3 glycosidic moiety effect on bioactivity

Comparative antimicrobial and immunomodulatory assays

Botanical extract standardization

Phytochemical reference standard

Chromatographic quantification and batch consistency

• [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source
• [2] Tyukavkina NA, et al. New flavonol glycosides from the needles of Larix sibirica. Chemistry of Natural Compounds. 1974;10(5):603-605. View Source
• [3] Ji M, et al. Advanced Research on the Antioxidant Activity and Mechanism of Polyphenols from Hippophae Species—A Review. Molecules. 2020;25(4):917. doi:10.3390/molecules25040917. View Source